Cas no 475977-82-3 (2-[[3,5-bis(trifluoromethyl)phenyl]methylsulfanyl]-1H-benzimidazole)

2-[[3,5-bis(trifluoromethyl)phenyl]methylsulfanyl]-1H-benzimidazole structure
475977-82-3 structure
Product Name:2-[[3,5-bis(trifluoromethyl)phenyl]methylsulfanyl]-1H-benzimidazole
CAS No:475977-82-3
MF:C16H10F6N2S
MW:376.3194231987
CID:2645418
PubChem ID:11760574
Update Time:2025-04-21

2-[[3,5-bis(trifluoromethyl)phenyl]methylsulfanyl]-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

    • 2-[[3,5-bis(trifluoromethyl)phenyl]methylsulfanyl]-1H-benzimidazole
    • 2-((3,5-Bis(trifluoromethyl)benzyl)thio)-1H-benzo[d]imidazole
    • 2-({[3,5-bis(trifluoromethyl)phenyl]methyl}sulfanyl)-1H-1,3-benzodiazole
    • 1H-Benzimidazole, 2-[[[3,5-bis(trifluoromethyl)phenyl]methyl]thio]-
    • HS-8531
    • 475977-82-3
    • Inchi: 1S/C16H10F6N2S/c17-15(18,19)10-5-9(6-11(7-10)16(20,21)22)8-25-14-23-12-3-1-2-4-13(12)24-14/h1-7H,8H2,(H,23,24)
    • InChI Key: QLLDDGFAFROEIH-UHFFFAOYSA-N
    • SMILES: S(C1=NC2C=CC=CC=2N1)CC1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1

Computed Properties

  • Exact Mass: 376.04688847Da
  • Monoisotopic Mass: 376.04688847Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 433
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 54Ų

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